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Compound of Interest

Compound Name:
1-Bromo-3-chloro-5-

phenoxybenzene

Cat. No.: B8207630 Get Quote

Halogenated benzenes are fundamental scaffolds in the design of novel therapeutics and

functional materials.[3][4] The specific arrangement and nature of halogen substituents on the

aromatic ring profoundly influence a molecule's steric and electronic properties. This, in turn,

can enhance metabolic stability, improve bioavailability, and fine-tune binding affinity to

biological targets.[3] 1-Bromo-3-chloro-5-iodobenzene is a prime example of a strategically

designed intermediate, offering three distinct halogen atoms that can be selectively

functionalized through various cross-coupling and substitution reactions.

A Historical Perspective: The Synthesis of a
Versatile Building Block
The preparation of 1-Bromo-3-chloro-5-iodobenzene is a multi-step process that showcases

several key principles of electrophilic aromatic substitution and functional group manipulation.

[5][6] The most common synthetic routes start from readily available aniline, involving a

sequence of protection, halogenation, and deamination steps.[5]

The synthesis is a testament to the intricate control required in organic chemistry to achieve a

specific substitution pattern on an aromatic ring. The directing effects of the substituents are

carefully orchestrated at each stage to ensure the desired regioselectivity.

Visualizing the Synthesis Pathway
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The following diagram illustrates a common synthetic route to 1-Bromo-3-chloro-5-iodobenzene

from aniline.

Aniline Acetanilide

Acetylation
(Protection) 4-BromoacetanilideBromination 2-Chloro-4-bromoacetanilideChlorination 4-Bromo-2-chloroaniline

Hydrolysis
(Deprotection) 4-Bromo-2-chloro-6-iodoanilineIodination 1-Bromo-3-chloro-5-iodobenzeneDeamination

Click to download full resolution via product page

Caption: Multi-step synthesis of 1-Bromo-3-chloro-5-iodobenzene from aniline.

Physicochemical Properties
A thorough understanding of a compound's physical and chemical properties is crucial for its

application in synthesis and material design. The table below summarizes the key properties of

1-Bromo-3-chloro-5-iodobenzene.

Property Value Source

CAS Number 13101-40-1 [7][8]

Molecular Formula C₆H₃BrClI [7][8]

Molecular Weight 317.35 g/mol [7][8]

Appearance
White to greyish-yellow or

brown crystalline powder

Melting Point 85.8 °C [9]

Boiling Point 280.4 °C at 760 mmHg [9]

InChIKey
RSGRRCWDCXLEHS-

UHFFFAOYSA-N
[7]

Experimental Protocol: Deamination of 4-Bromo-2-
chloro-6-iodoaniline
The final step in the synthesis, the deamination of the amino group, is critical for arriving at the

target compound. While traditional methods often use sodium nitrite in acidic solutions, a more
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modern and efficient procedure utilizes isoamyl nitrite in an aprotic solvent like N,N-

dimethylformamide (DMF).[10] This method often leads to higher yields and a simplified work-

up.[10]

Objective: To synthesize 1-Bromo-3-chloro-5-iodobenzene via the deamination of 4-Bromo-2-

chloro-6-iodoaniline.

Materials:

4-Bromo-2-chloro-6-iodoaniline

N,N-dimethylformamide (DMF)

Isoamyl nitrite

3M Hydrochloric acid (HCl)

Diethyl ether

Magnesium sulfate (anhydrous)

Methanol

Procedure:

Set up a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

Dissolve 1.0 gram of 4-bromo-2-chloro-6-iodoaniline in 5 mL of DMF in the flask.[11]

In a separate step, prepare a solution of 0.75M isoamyl nitrite in DMF. Add 6 mL of this

solution to the reaction flask.[11]

Gently heat the mixture in a water bath to approximately 70°C.[11]

After the reaction is complete (as determined by thin-layer chromatography), allow the

mixture to cool to room temperature.

Transfer the reaction mixture to a separatory funnel and add 30 mL of 3M HCl.[11]
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Extract the product from the aqueous layer with two portions of approximately 20 mL of

diethyl ether each.[11]

Combine the organic extracts and dry over anhydrous magnesium sulfate.

Evaporate the diethyl ether under reduced pressure to obtain the crude product.[11]

Recrystallize the crude product from hot methanol to yield pure 1-Bromo-3-chloro-5-

iodobenzene.[11]

Trustworthiness of the Protocol: This protocol incorporates aprotic diazotization, which offers

procedural benefits such as shorter reaction times without compromising the yield.[11] The use

of an extraction and recrystallization process ensures the purification of the final product.

Applications in Research and Drug Development
1-Bromo-3-chloro-5-iodobenzene is a valuable intermediate in the synthesis of a wide range of

organic compounds.[1] Its utility stems from the differential reactivity of the three halogen

atoms, which allows for selective functionalization.

Pharmaceutical Synthesis: It serves as a starting material for the synthesis of complex

molecules with potential biological activity.[1][12]

Agrochemical Industry: This compound is a key intermediate in the production of various

agrochemicals.[1]

Materials Science: It is utilized in the development of new organic materials with specific

electronic or photophysical properties.[1]

Organic Synthesis: As a building block, it is employed in cross-coupling reactions, such as

Suzuki and Sonogashira couplings, to construct more elaborate molecular frameworks.[10]

Visualizing its Role as a Synthetic Building Block
The following diagram illustrates the use of 1-Bromo-3-chloro-5-iodobenzene in a sequential

Suzuki coupling reaction, a powerful method for forming carbon-carbon bonds.
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Caption: Sequential Suzuki couplings using 1-Bromo-3-chloro-5-iodobenzene.

Conclusion
While the initially requested compound, 1-Bromo-3-chloro-5-phenoxybenzene, remains

obscure in the scientific literature, the detailed examination of 1-Bromo-3-chloro-5-iodobenzene

provides a valuable insight into the synthesis and application of polyhalogenated aromatic

compounds. Its strategic design and the synthetic routes developed for its preparation

underscore the elegance and precision of modern organic chemistry. As a versatile building

block, it continues to be a valuable tool for researchers in the creation of novel and complex

molecules for a wide array of applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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